
Essential Safety and Logistical Information for
Handling Linalool-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Linalool-d6

Cat. No.: B12369189 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents like Linalool-d6. While

specific safety data for deuterated compounds can be limited, the safety protocols for their non-

deuterated counterparts are generally applicable. Therefore, this guidance is based on the

established safety profile of Linalool.

Linalool-d6, a deuterated form of the naturally occurring monoterpene Linalool, is a

combustible liquid that can cause skin and serious eye irritation.[1] Proper handling and

disposal are crucial to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Linalool-d6, a comprehensive approach to personal protection is essential.

The following PPE is recommended to prevent skin contact, inhalation of vapors, and eye

exposure.

1. Hand Protection:

Gloves: Wear protective gloves. Immediately change gloves if they become contaminated.

2. Eye and Face Protection:

Safety Glasses/Goggles: Use safety glasses with side shields or chemical safety goggles to

protect against splashes.
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Face Shield: In situations with a higher risk of splashing, a face shield should be worn in

addition to goggles.

3. Skin and Body Protection:

Lab Coat: A standard lab coat should be worn to protect against incidental skin contact.

Protective Clothing: For larger quantities or in case of potential for significant exposure,

additional protective clothing may be necessary. Contaminated work clothing should not be

allowed out of the workplace.

4. Respiratory Protection:

Ventilation: Handle Linalool-d6 in a well-ventilated area, preferably in a chemical fume

hood, to minimize the inhalation of vapors.[2][3]

Respirator: If ventilation is inadequate or in the event of a spill, a suitable respirator should

be worn. The specific type of respirator and filter cartridge should be selected based on the

potential airborne concentration.

Operational Plan for Handling Linalool-d6
A systematic approach to handling Linalool-d6 will ensure minimal risk.

1. Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for Linalool.

Ensure all necessary PPE is readily available and in good condition.

Verify that the work area, particularly the chemical fume hood, is clean and functioning

correctly.

Keep away from heat, sparks, open flames, and hot surfaces.[4]

2. Handling:

Work in a well-ventilated area, such as a chemical fume hood.
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Avoid contact with skin, eyes, and clothing.[1]

Do not breathe in vapors or mists.[1][2]

Wash hands thoroughly after handling.[2][4]

Keep the container tightly closed when not in use.[4]

3. Post-Handling:

Clean the work area thoroughly.

Properly remove and dispose of contaminated PPE.

Wash hands and any exposed skin.

Disposal Plan
Proper disposal of Linalool-d6 and any contaminated materials is critical to prevent

environmental contamination and ensure compliance with regulations.

Waste Container: Dispose of Linalool-d6 and any contaminated materials in a designated

and properly labeled hazardous waste container.

Regulations: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[4]

Drains: Do not allow the product to enter drains or waterways.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Linalool, which is expected to be very

similar for Linalool-d6.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol [5]

Appearance Light yellow liquid [4]

Boiling Point
199 °C / 390.2 °F @ 760

mmHg
[4]

Flash Point 75 °C / 167 °F [4]

Autoignition Temperature 235 °C / 455 °F [4]

Solubility in Water 1.45 g/l (25°C) [4]

Oral LD50 (Rat) 2,790 mg/kg [3][5]

Dermal LD50 (Rabbit) 5,610 mg/kg [3][5]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling Linalool-d6 in a

laboratory setting.
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Caption: Workflow for Safe Handling of Linalool-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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